Cas no 1781314-40-6 (3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1781314-40-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4826466
• Update Time: 2026-02-27

3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H12N2O3/c1-5-8(9(12)13)6(2)11(10-5)7-3-14-4-7/h7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： ULUQQMYTYNUXQE-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1C(C)=C(C(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4

3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Storage Condition：(BD435681)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1781314-40-6)

3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 1781314-40-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a pyrazole core functionalized with an oxetane moiety, making it a promising candidate for further exploration in drug discovery and development. The unique combination of the pyrazole and oxetane groups endows this molecule with distinct chemical properties that may be exploited for therapeutic applications.

The pyrazole scaffold is well-known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Its structural simplicity and versatility allow for easy modification, enabling the synthesis of numerous derivatives with tailored biological functions. In contrast, the oxetane ring introduces a strained three-membered heterocycle that can enhance metabolic stability and bioavailability, which are critical factors in drug design. The presence of both these moieties in 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid suggests potential synergistic effects in modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the investigation of such complex molecules. Researchers have utilized these tools to predict the binding affinity and interactions of 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid with various biological targets. For instance, studies have shown that the oxetane group can serve as a privileged scaffold for designing molecules that interact with enzymes and receptors involved in disease processes. This has opened up new avenues for developing novel therapeutic agents.

In the realm of medicinal chemistry, the carboxylic acid functionality in 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid provides a versatile handle for further derivatization. This allows chemists to introduce additional pharmacophores or modify existing ones to optimize pharmacokinetic properties. For example, esterification or amidation of the carboxylic acid group can enhance water solubility or improve binding interactions with biological targets. Such modifications are crucial for advancing a lead compound into a viable drug candidate.

The synthesis of 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid presents an interesting challenge due to the complexity of its structure. However, recent methodologies have streamlined the construction of such molecules using multi-step synthetic routes that incorporate modern techniques like transition metal catalysis and organometallic chemistry. These approaches have not only improved yield but also enabled access to previously inaccessible derivatives.

One particularly exciting application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in numerous diseases, including cancer. The pyrazole moiety is known to interact effectively with ATP-binding pockets in kinase domains, while the oxetane group can be designed to modulate specificity and selectivity. Preliminary studies have demonstrated promising results in inhibiting aberrantly active kinases associated with tumor growth and progression.

Furthermore, the potential role of 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid in modulating inflammatory responses has been explored. Inflammatory processes are central to many chronic diseases, such as rheumatoid arthritis and atherosclerosis. By targeting key inflammatory mediators or signaling pathways, this compound may offer therapeutic benefits. Initial in vitro studies have shown that derivatives of this molecule can suppress pro-inflammatory cytokine production, suggesting its utility as an anti-inflammatory agent.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic profiles. 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. Its potential applications span across multiple therapeutic areas, making it an attractive candidate for further research.

As computational methods continue to evolve, so does our ability to predict and rationalize the biological behavior of complex molecules like 3,5-Dimethyl-1-(oxetan-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1781314-40-6). High-throughput virtual screening (HTVS) and machine learning algorithms are being employed to identify promising derivatives with enhanced activity and selectivity. These computational tools complement traditional experimental approaches by providing rapid screening capabilities and insights into molecular interactions at an atomic level.

The oxetane group's strained nature makes it particularly amenable to participation in various chemical reactions, including ring-opening reactions that can be exploited for site-specific functionalization. This reactivity has been leveraged to develop novel synthetic strategies that allow for precise control over molecular architecture. Such strategies are essential for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

In conclusion, 3,5-Dimethyl - 1 -(oxeta n - 3 - yl ) - 1 H - pyra z ole - 4 - car box y l ic ac id ( C A S N o . 1781314 - 40 - 6 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with recent advances i n synthetic chemistry an d bi ological assaying , position it as a valuable scaffold f or de veloping n e w dr ugs . As more data becomes available on its pharma c okinetic s an d t herapeut ic e ffects , i t is likely t hat t his m olecule will play an i m portant r ole i n t he f ut ure o f m ed ic ine . p >